Cas no 2680664-63-3 (1-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)cyclobutanecarboxylic acid)

• Product Name: 1-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)cyclobutanecarboxylic acid
• CAS No: 2680664-63-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5380211
• Update Time: 2025-06-30

1-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)cyclobutanecarboxylic acid

• Inchi： 1S/C12H17NO3/c1-9(14)13-7-3-10(4-8-13)12(11(15)16)5-2-6-12/h3H,2,4-8H2,1H3,(H,15,16)
• InChI Key： CLGYNUOVUBPMDX-UHFFFAOYSA-N
• SMILES： C1(C2=CCN(C(C)=O)CC2)(C(O)=O)CCC1

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 420.7±45.0 °C(Predicted)
• pka: 4.53±0.20(Predicted)

Additional information on 1-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)cyclobutanecarboxylic acid

Recent Advances in the Study of 1-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)cyclobutanecarboxylic acid (CAS: 2680664-63-3)

1-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)cyclobutanecarboxylic acid (CAS: 2680664-63-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

The compound has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent research has highlighted its role in the development of modulators for central nervous system (CNS) targets, including receptors and enzymes implicated in neurodegenerative diseases. The structural features of 1-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)cyclobutanecarboxylic acid, such as the cyclobutane ring and the acetylated pyridine moiety, contribute to its unique pharmacological profile.

One of the most notable advancements in the study of this compound is its application in the design of selective inhibitors for specific enzyme targets. For instance, recent publications have demonstrated its utility in the development of inhibitors for kinases and proteases, which are critical targets in cancer and inflammatory diseases. The compound's ability to interact with these enzymes has been elucidated through detailed structural-activity relationship (SAR) studies.

In addition to its role as a synthetic intermediate, 1-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)cyclobutanecarboxylic acid has also been investigated for its direct biological effects. Preclinical studies have shown that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders. However, further research is needed to fully understand its mechanism of action and optimize its pharmacological properties.

The synthesis of this compound has also seen significant improvements in recent years. Novel synthetic routes have been developed to enhance yield and purity, making it more accessible for research and development purposes. These advancements have been documented in several peer-reviewed journals, highlighting the importance of this compound in modern medicinal chemistry.

In conclusion, 1-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)cyclobutanecarboxylic acid (CAS: 2680664-63-3) continues to be a valuable tool in drug discovery and development. Its unique structural features and versatile applications make it a compound of interest for researchers in the chemical biology and pharmaceutical industries. Future studies are expected to further explore its potential, particularly in the context of targeted therapies for complex diseases.